![molecular formula C6H10Cl2F3N3 B2467467 [1-(2,2,2-Trifluoroethyl)imidazol-2-yl]methanamine;dihydrochloride CAS No. 2344680-48-2](/img/structure/B2467467.png)
[1-(2,2,2-Trifluoroethyl)imidazol-2-yl]methanamine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[1-(2,2,2-Trifluoroethyl)-1H-imidazol-2-yl]methanamine dihydrochloride” is a chemical compound with the CAS Number: 2344680-48-2 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H8F3N3.2ClH/c7-6(8,9)4-12-2-1-11-5(12)3-10;;/h1-2H,3-4,10H2;2*1H
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
This compound has a molecular weight of 252.07 . It is a powder at room temperature . More specific physical and chemical properties, such as melting point or solubility, are not provided in the search results.Scientific Research Applications
- Researchers have developed a facile method for synthesizing 2,2,2-trifluoroethyl fatty acid esters using phenyl(2,2,2-trifluoroethyl)iodonium triflate and fatty acids. The reaction occurs at room temperature without harsh or toxic condensation agents, resulting in good functional group tolerance and high yields .
- By copolymerizing 2,2,2-trifluoroethyl α-fluoroacrylate (FATRIFE) with an adhesion-promoting monomer, researchers have created poly(fluoroacrylate)s. These materials exhibit tunable wettability and improved adhesion, making them promising candidates for functional coatings .
- A one-pot synthesis of fluorinated alkyl and aryl ethers employs a s-triazene-derived fluorinated reagent called 2,4,6-tris-(2,2,2-trifluoroethoxy)-[1,3,5]triazene (TriTFET). This method provides an attractive alternative for incorporating fluorinated motifs found in bioactive molecules .
- Tris(2,2,2-trifluoroethyl) phosphate (TFP) has been synthesized and added to electrolytes in lithium-ion batteries to reduce flammability and enhance safety. As the TFP concentration increases, the self-extinguishing temperature (SET) decreases significantly .
- Researchers have developed a C3-selective, metal-free trifluoroethylation method for indoles using 2,2,2-trifluoroethyl(mesityl)-iodonium triflate. This efficient reaction occurs under mild conditions and exhibits high functional group tolerance .
- Unsaturated fatty acid 2,2,2-trifluoroethyl esters, such as 2,2,2-trifluoroethyl methacrylate, 2,2,2-trifluoroethyl undec-10-enoate, and 2,2,2-trifluoroethyl 4-pentenoate, serve as reliable polymerization monomers. They are used in preparing anion-exchange membranes and drug delivery agents .
Green Synthesis of 2,2,2-Trifluoroethyl Fatty Acid Esters
Functional Coatings with Tunable Surface Hydrophobicity
Efficient Synthesis of Trifluoroethyl Ethers
Flame Retardant for Lithium-Ion Batteries
Metal-Free Trifluoroethylation of Indoles
Polymerization Monomers and Drug Delivery Agents
Mechanism of Action
Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards: harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures should be taken when handling this compound .
properties
IUPAC Name |
[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F3N3.2ClH/c7-6(8,9)4-12-2-1-11-5(12)3-10;;/h1-2H,3-4,10H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNRMSKZGXXSWMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=N1)CN)CC(F)(F)F.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10Cl2F3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(2,2,2-Trifluoroethyl)imidazol-2-yl]methanamine;dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.